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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1574185

Get Quote

Executive Summary: The Diazabicyclooctane (DBO)
Paradigm
Avibactam sodium hydrate represents a structural departure from legacy beta-lactamase

inhibitors (BLIs) like clavulanate or tazobactam. As a diazabicyclooctane (DBO) non-beta-

lactam inhibitor, it does not rely on a beta-lactam ring to act as a "suicide substrate." Instead, it

employs a reversible covalent mechanism that allows for the inhibition of enzymes without

being hydrolyzed itself.

This guide details the in-vitro spectrum, mechanistic causality, and rigorous experimental

protocols for evaluating Avibactam sodium hydrate in combination with partner

cephalosporins (Ceftazidime) and monobactams (Aztreonam).

Critical Preparation Note: The "Hydrate" Factor
Researchers often overlook the stoichiometry of the raw material. Avibactam sodium hydrate
(C7H10N3O6S·Na·H2O) has a molecular weight of approximately 305.24 g/mol , whereas the

anhydrous sodium salt is 287.23 g/mol .

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1574185#bc-rfq
https://www.benchchem.com/product/b1574185/docs?utm_src=pdf-body#technical-guide-in-vitro-antibacterial-spectrum-of-avibactam-sodium-hydrate-combinations
https://www.benchchem.com/product/b1574185/docs?utm_src=pdf-body#technical-guide-in-vitro-antibacterial-spectrum-of-avibactam-sodium-hydrate-combinations
https://www.benchchem.com/product/b1574185/docs?utm_src=pdf-body#technical-guide-in-vitro-antibacterial-spectrum-of-avibactam-sodium-hydrate-combinations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol Impact: When preparing stock solutions for MIC testing, you must correct for the

water and sodium content to ensure the final concentration reflects the active moiety

(Avibactam free acid). Failure to apply this correction factor will result in under-dosing the

inhibitor, leading to artificially elevated MIC values.

Mechanistic Foundation: Reversible Acylation
Unlike first-generation inhibitors that are permanently inactivated after binding, Avibactam

functions through a reversible cycle. This "recycling" capability is what grants it extended

potency against Class A (KPC, ESBLs), Class C (AmpC), and specific Class D (OXA-48)

enzymes.

Mechanism of Action[1][2]
Entry: Avibactam enters the periplasm via OmpF/OmpC porins.

Acylation: The nucleophilic serine of the beta-lactamase attacks the amide carbonyl of

Avibactam, opening the DBO ring.

Inhibition: This forms a stable carbamoyl-enzyme complex, preventing the enzyme from

hydrolyzing the partner antibiotic.

Recyclization (Deacylation): Unlike beta-lactams, the Avibactam ring can reform and release

intact, ready to inhibit another enzyme molecule.
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Figure 1: The reversible acylation cycle of Avibactam, contrasting with the irreversible suicide

inhibition of legacy BLIs.
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In-Vitro Spectrum of Activity[1][3][4][5][6]
The utility of Avibactam is defined by its partner. It has no intrinsic antibacterial activity at

clinically relevant concentrations; its sole role is to protect the partner beta-lactam.

The Activity Matrix
The following table summarizes the spectrum when Avibactam is combined with Ceftazidime

(CZA) versus Aztreonam (ATM-AVI).

Target Pathogen /
Enzyme

Enzyme Class
Ceftazidime-
Avibactam (CZA)

Aztreonam-
Avibactam (ATM-
AVI)

ESBL Producers

(TEM, SHV, CTX-M)
A

High Activity (MIC ≤

8/4)
High Activity

KPC Producers (K.

pneumoniae)
A High Activity High Activity

AmpC Producers

(Enterobacter,

Citrobacter)

C High Activity High Activity

OXA-48 Producers (K.

pneumoniae)
D High Activity High Activity

MBL Producers (NDM,

VIM, IMP)
B

Resistant (No

Inhibition)

High Activity

(Synergistic)

Pseudomonas

aeruginosa (MDR)
-

Variable (Active vs

AmpC/OprD mutants)
Variable

Acinetobacter

baumannii
D (OXA-23/24) Resistant Resistant

The Metallo-Beta-Lactamase (MBL) Solution
Ceftazidime-Avibactam (CZA) is the gold standard for KPC and OXA-48, but it fails against

MBLs (Class B) because Avibactam cannot bind the zinc-active site.
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Aztreonam-Avibactam (ATM-AVI) is the strategic workaround:

Causality: Aztreonam is intrinsically stable to hydrolysis by MBLs. However, MBL-producing

strains almost always co-produce ESBLs, AmpC, or KPC enzymes, which do hydrolyze

Aztreonam.

Solution: Avibactam inhibits the co-produced Serine Beta-Lactamases (ESBL/AmpC/KPC),

leaving Aztreonam free to survive the MBLs.

Experimental Protocols: Validated Workflows
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), follow

these CLSI-aligned protocols.

Stock Solution Preparation[7]
Calculate Potency: Use the Certificate of Analysis (CoA) to determine the potency (

) of the Avibactam free acid.

Note: If potency is not provided, derive it from the molecular weight ratio of Free Acid

(265.24) to Sodium Hydrate (~305.24).

Solvent: Dissolve Avibactam Sodium Hydrate in sterile distilled water or Phosphate

Buffered Saline (PBS). Solubility is >10 mg/mL.[1]

Storage: Aliquot and store at -80°C. Stable for 6 months. Do not refreeze.

Broth Microdilution (BMD) - Fixed Concentration Method
The CLSI M100 standard mandates testing Ceftazidime with a fixed concentration of

Avibactam, not a fixed ratio.

Avibactam Concentration: Fixed at 4 µg/mL in all wells.

Ceftazidime Concentration: Doubling dilutions (e.g., 0.03 to 128 µg/mL).

Workflow:
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Prepare 2x Mueller-Hinton Broth (MHB) containing 8 µg/mL Avibactam.

Prepare 2x Ceftazidime dilution series.

Combine 50 µL of 2x MHB+Avi with 50 µL of 2x Ceftazidime in the 96-well plate.

Result: Final Avibactam = 4 µg/mL; Final Ceftazidime = 1x series.

Inoculate with 5x10^5 CFU/mL bacterial suspension.

Incubate 16-20h at 35°C.

Synergy Testing for MBLs (Disk Approximation)
For labs without access to pure Aztreonam-Avibactam powder, use this screening method:

Inoculate an MHA plate with the MBL-producing isolate (e.g., NDM-1).

Place a Ceftazidime-Avibactam (CZA) disk and an Aztreonam (ATM) disk 20 mm apart

(center-to-center).

Interpretation: A "ghost zone" or distortion of the Aztreonam inhibition zone towards the CZA

disk indicates synergy. The Avibactam diffusing from the CZA disk protects the Aztreonam.
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Figure 2: Decision workflow for selecting the appropriate Avibactam combination based on

carbapenemase classification.

Resistance Considerations
While Avibactam is potent, resistance is an emerging reality in drug development.

KPC-3 Mutations: Specific mutations in the KPC omega-loop (e.g., D179Y) enhance the

enzyme's affinity for Ceftazidime while reducing Avibactam binding. These strains test

Resistant to CZA but often regain susceptibility to Meropenem.

Permeability: In P. aeruginosa, loss of OprD combined with upregulated efflux (MexAB-

OprM) can raise MICs above the breakpoint (≥16/4 µg/mL) even in the presence of

Avibactam.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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